2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole
Overview
Description
2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole, also known as PPM-1H, is a benzimidazole derivative that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. This compound has been shown to possess a wide range of biological activities, making it a promising candidate for the development of new drugs.
Scientific Research Applications
Antiproliferative Activity
Benzimidazole derivatives have been extensively studied for their antiproliferative properties, particularly in cancer research. The core structure of benzimidazole is known to interact with various biological targets that can inhibit the growth of cancer cells. Studies have shown that substituting the benzimidazole ring system can enhance these antiproliferative effects .
Antimicrobial Activity
Another significant application of benzimidazole derivatives is in the development of new antimicrobial agents. These compounds have been tested against a range of bacterial and fungal infections, with some derivatives showing promising results due to their ability to interfere with the microbial cell function .
Synthesis and Bioactivity
The synthesis process of benzimidazole derivatives, including those with a 2-phenyl substitution, is crucial for their bioactivity. Research indicates that the presence of substituent groups can significantly affect the compound’s effectiveness against various cancer cell lines .
Mechanism of Action
Target of Action
The primary target of 2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole is the RBL-1-5-lipoxygenase . This enzyme plays a crucial role in the biosynthesis of leukotrienes, a group of bioactive lipids that mediate cellular processes such as inflammation and immune responses .
Mode of Action
2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole acts as an inhibitor of the RBL-1-5-lipoxygenase . By binding to this enzyme, it prevents the conversion of arachidonic acid to leukotrienes, thereby modulating the inflammatory response .
Biochemical Pathways
The compound affects the leukotriene biosynthesis pathway . By inhibiting RBL-1-5-lipoxygenase, it disrupts the production of leukotrienes, which are potent mediators of inflammation. This can lead to downstream effects such as reduced inflammation and immune modulation .
Result of Action
The molecular and cellular effects of 2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole’s action primarily involve the modulation of the inflammatory response . By inhibiting the production of leukotrienes, it can potentially reduce inflammation and modulate immune responses .
properties
IUPAC Name |
2-(phenoxymethyl)-4-phenylmethoxy-1H-benzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O2/c1-3-8-16(9-4-1)14-25-19-13-7-12-18-21(19)23-20(22-18)15-24-17-10-5-2-6-11-17/h1-13H,14-15H2,(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRKQSFVVLXJQEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC3=C2N=C(N3)COC4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50700725 |
Source
|
| Record name | 4-(Benzyloxy)-2-(phenoxymethyl)-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50700725 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenoxymethyl-7-phenylmethoxy-1H-benzimidazole | |
CAS RN |
1215342-45-2 |
Source
|
| Record name | 4-(Benzyloxy)-2-(phenoxymethyl)-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50700725 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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